Cas no 914649-13-1 (2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside)
914649-13-1 structure
Product Name:2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside
CAS No:914649-13-1
MF:C22H26O11
MW:466.435247898102
CID:2050554
PubChem ID:16091519
Update Time:2025-04-21
2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside
- ternstroside A
- CHEMBL465424
- NSC-741748
- Q27134739
- 914649-13-1
- DTXSID501130780
- beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 2-(3,4-dihydroxybenzeneacetate)
- NSC741748
- CHEBI:66203
- [(2R,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)ethoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] 2-(3,4-dihydroxyphenyl)acetate
- 2-(3,4-dihydroxyphenyl)ethyl 2-O-[(3,4-dihydroxyphenyl)acetyl]-beta-D-glucopyranoside
- I(2)-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 2-(3,4-dihydroxybenzeneacetate)
-
- Inchi: 1S/C22H26O11/c23-10-17-19(29)20(30)21(33-18(28)9-12-2-4-14(25)16(27)8-12)22(32-17)31-6-5-11-1-3-13(24)15(26)7-11/h1-4,7-8,17,19-27,29-30H,5-6,9-10H2/t17-,19-,20+,21-,22-/m1/s1
- InChI Key: QAOKYQQABTYYAS-MIUGBVLSSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OC(CC1C=CC(=C(C=1)O)O)=O)OCCC1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 466.14751164g/mol
- Monoisotopic Mass: 466.14751164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 186Ų
2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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